Cas no 1142192-58-2 (4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1142192-58-2
• MF: C₇H₄Cl₂N₂
• MW: 187.026059150696
• MDL: MFCD12401653
• CID: 821468
• PubChem ID: 329772015
• Update Time: 2025-11-02

4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine
• 4,5-Dichloro-7-azaindole
• 5-chloro-4-chloro-1H-pyrrolo[2,3-b]pyridine
• MFCD12401653
• CS-D0119
• DTXSID80674066
• AS-38618
• SY097331
• 1H-Pyrrolo[2,3-b]pyridine, 4,5-dichloro-
• DB-011250
• AKOS006345807
• C7H4Cl2N2
• 1142192-58-2
• SB14471
• JCLZDOZRYOFSNV-UHFFFAOYSA-N
• 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• SCHEMBL1356886

• MDL： MFCD12401653
• Inchi： 1S/C7H4Cl2N2/c8-5-3-11-7-4(6(5)9)1-2-10-7/h1-3H,(H,10,11)
• InChI Key： JCLZDOZRYOFSNV-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=1C=CN2)Cl

Computed Properties

• Exact Mass: 185.97500
• Monoisotopic Mass: 185.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.571±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 28.68000
• LogP: 2.86970

4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine

4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine (CAS 1142192-58-2): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

The 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine (CAS 1142192-58-2) is a highly specialized heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad application potential. As a chlorinated pyrrolopyridine derivative, this compound serves as a crucial building block in medicinal chemistry and materials science, particularly in the development of novel therapeutic agents and advanced functional materials.

Chemically classified as a fused bicyclic system, 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine combines the electronic properties of both pyrrole and pyridine rings, making it an attractive scaffold for drug discovery. The presence of two chlorine atoms at the 4 and 5 positions significantly enhances its reactivity and provides multiple sites for further functionalization, which explains its growing popularity among researchers working on kinase inhibitors and other targeted therapies.

Recent trends in pharmaceutical research have highlighted the importance of pyrrolopyridine derivatives in addressing current medical challenges. The 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine scaffold has shown particular promise in the development of treatments for chronic inflammatory conditions and certain proliferative disorders, aligning with the increasing global focus on precision medicine and personalized therapies.

From a synthetic chemistry perspective, CAS 1142192-58-2 offers several advantages. Its robust structure allows for diverse modifications while maintaining stability, making it suitable for multi-step synthetic routes. The compound's electron-deficient character, imparted by the pyridine nitrogen and chlorine substituents, facilitates various coupling reactions that are essential in modern medicinal chemistry.

The material science applications of 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine are equally noteworthy. Its conjugated system and ability to participate in charge-transfer complexes make it valuable for developing organic semiconductors and light-emitting materials. This aligns perfectly with current industry demands for more efficient organic electronic components used in displays and energy conversion devices.

Quality control aspects of 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine production have become increasingly important as its applications expand. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure high purity levels, typically exceeding 98%, which is critical for both research and commercial applications.

Storage and handling recommendations for CAS 1142192-58-2 follow standard laboratory protocols for heterocyclic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken, including storage in airtight containers under inert atmosphere at controlled temperatures to maintain stability over extended periods.

The commercial availability of 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine has improved significantly in recent years, with multiple suppliers offering gram to kilogram quantities to meet growing research demands. Pricing remains competitive, reflecting both the compound's specialized nature and its increasing adoption across various research fields.

Future research directions for 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine derivatives include exploration of their potential in asymmetric catalysis and as ligands in transition metal complexes. These applications could open new avenues in green chemistry and sustainable synthesis methods, addressing current environmental concerns in chemical manufacturing.

Patent landscape analysis reveals growing intellectual property activity surrounding pyrrolo[2,3-b]pyridine derivatives, particularly in pharmaceutical applications. This trend underscores the compound's commercial potential and the need for continuous innovation in synthetic methodologies to access novel analogs with improved properties.

For researchers considering 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine for their projects, several key considerations emerge. The compound's solubility profile favors polar organic solvents, which should be factored into reaction planning. Additionally, its UV-visible absorption characteristics make it suitable for various spectroscopic studies and analytical applications.

Comparative studies with related halogenated pyrrolopyridines demonstrate that 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine offers distinct advantages in terms of both reactivity and stability. These properties contribute to its growing preference over similar scaffolds in certain synthetic applications, particularly where selective functionalization is required.

Environmental and regulatory aspects of CAS 1142192-58-2 continue to evolve as its applications expand. Current data suggest favorable environmental profiles for most derivatives, though proper disposal methods should always be followed in accordance with local regulations and institutional policies.

The global market for 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine and related compounds is projected to grow steadily, driven by increasing research investment in targeted therapies and advanced materials. This growth reflects broader trends in the chemical industry toward more specialized, high-value intermediates with precise functionality.

In conclusion, 4,5-Dichloro-1H-pyrrolo[2,3-b]pyridine (CAS 1142192-58-2) represents a versatile and valuable compound with wide-ranging applications in cutting-edge research. Its unique structural features, combined with growing scientific interest and commercial availability, position it as an important tool for innovation across multiple disciplines in chemistry and materials science.